3-({4-[6-(1-piperidinyl)-3-pyridazinyl]-1-piperazinyl}carbonyl)-2H-chromen-2-one

• IUPAC Name: 3-[4-(6-piperidin-1-ylpyridazin-3-yl)piperazine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C23H25N5O3/c29-22(18-16-17-6-2-3-7-19(17)31-23(18)30)28-14-12-27(13-15-28)21-9-8-20(24-25-21)26-10-4-1-5-11-26/h2-3,6-9,16H,1,4-5,10-15H2
• InChI Key: DTNQPWALDLNDKW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C23H25N5O3
• Molecular Weight: 419.5 g/mol

Description

3-({4-[6-(1-piperidinyl)-3-pyridazinyl]-1-piperazinyl}carbonyl)-2H-chromen-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as PPIC, and it belongs to the class of chromone derivatives. PPIC has been studied extensively for its pharmacological properties, and it has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of PPIC is not fully understood, but it is believed to involve the inhibition of various signaling pathways and enzymes. PPIC has been shown to inhibit the activity of protein kinase CK2, which is involved in the regulation of various cellular processes, including cell proliferation and apoptosis. PPIC has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. In addition, PPIC has been shown to inhibit the activity of various kinases, including MAPK and PI3K, which are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
PPIC has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. PPIC has also been shown to have anti-inflammatory effects, and it has been shown to reduce the production of pro-inflammatory cytokines. In addition, PPIC has been shown to have neuroprotective effects, and it has been shown to protect against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

PPIC has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. PPIC has also been shown to have low toxicity, making it a safe compound for use in lab experiments. However, PPIC has some limitations for use in lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, PPIC has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for research on PPIC. One area of research is the development of more effective methods for synthesizing PPIC. Another area of research is the investigation of the potential therapeutic applications of PPIC in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of PPIC and to identify potential targets for its use. In addition, more studies are needed to investigate the safety and efficacy of PPIC in vivo. Overall, PPIC has shown promising results in the field of scientific research, and it has the potential to be a valuable therapeutic agent in the future.

Synthesis Methods

The synthesis of PPIC involves a series of chemical reactions that require specific reagents and conditions. The most commonly used method for synthesizing PPIC involves the reaction of 6-(1-piperidinyl)-3-pyridazinecarboxylic acid with 1-benzyl-4-piperazinecarboxylic acid in the presence of a coupling agent. The resulting product is then subjected to further reactions to obtain the final product, PPIC.

Scientific Research Applications

PPIC has been studied extensively for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. PPIC has been shown to exhibit potent anti-tumor activity, and it has been studied as a potential chemotherapeutic agent. In addition, PPIC has been shown to have anti-inflammatory properties, and it has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. PPIC has also been studied for its potential neuroprotective effects, and it has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.